Azepan-2-one;3-hydroxy-2-(hydroxymethyl)-2-methylpropanoic acid;5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane
Azepan-2-one;3-hydroxy-2-(hydroxymethyl)-2-methylpropanoic acid;5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane
Brand Name:
Vulcanchem
CAS No.:
102923-77-3
VCID:
VC0009118
InChI:
InChI=1S/C12H18N2O2.C6H11NO.C5H10O4/c1-11(2)4-10(14-9-16)5-12(3,6-11)7-13-8-15;8-6-4-2-1-3-5-7-6;1-5(2-6,3-7)4(8)9/h10H,4-7H2,1-3H3;1-5H2,(H,7,8);6-7H,2-3H2,1H3,(H,8,9)
SMILES:
CC1(CC(CC(C1)(C)CN=C=O)N=C=O)C.CC(CO)(CO)C(=O)O.C1CCC(=O)NCC1
Molecular Formula:
C23H39N3O7
Molecular Weight:
469.6 g/mol
Azepan-2-one;3-hydroxy-2-(hydroxymethyl)-2-methylpropanoic acid;5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane
CAS No.: 102923-77-3
Main Products
VCID: VC0009118
Molecular Formula: C23H39N3O7
Molecular Weight: 469.6 g/mol
| CAS No. | 102923-77-3 |
|---|---|
| Product Name | Azepan-2-one;3-hydroxy-2-(hydroxymethyl)-2-methylpropanoic acid;5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane |
| Molecular Formula | C23H39N3O7 |
| Molecular Weight | 469.6 g/mol |
| IUPAC Name | azepan-2-one;3-hydroxy-2-(hydroxymethyl)-2-methylpropanoic acid;5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane |
| Standard InChI | InChI=1S/C12H18N2O2.C6H11NO.C5H10O4/c1-11(2)4-10(14-9-16)5-12(3,6-11)7-13-8-15;8-6-4-2-1-3-5-7-6;1-5(2-6,3-7)4(8)9/h10H,4-7H2,1-3H3;1-5H2,(H,7,8);6-7H,2-3H2,1H3,(H,8,9) |
| Standard InChIKey | AOVHNVUWWRNEQV-UHFFFAOYSA-N |
| SMILES | CC1(CC(CC(C1)(C)CN=C=O)N=C=O)C.CC(CO)(CO)C(=O)O.C1CCC(=O)NCC1 |
| Canonical SMILES | CC1(CC(CC(C1)(C)CN=C=O)N=C=O)C.CC(CO)(CO)C(=O)O.C1CCC(=O)NCC1 |
| Synonyms | Propanoic acid, 3-hydroxy-2-(hydroxymethyl)-2-methyl-, polymer with 5-isocyanato-1-(isocyanatomethyl) -1,3,3-trimethylcyclohexane, caprolactam-blocked |
| PubChem Compound | 175916 |
| Last Modified | Nov 11 2021 |
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